Cas no 68776-42-1 (12-Hydroxy-2,3-dihydroeuparin)

• Product Name: 12-Hydroxy-2,3-dihydroeuparin
• CAS No: 68776-42-1
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 4670312
• PubChem ID: 10036992
• Update Time: 2025-06-22

12-Hydroxy-2,3-dihydroeuparin Chemical and Physical Properties

Names and Identifiers

• 12-Hydroxy-2,3-dihydroeuparin
• (2S)-2,3-Dihydro-2alpha-[1-(hydroxymethyl)vinyl]-5-acetylbenzofuran-6-ol
• 12-Hydroxy-2
• 68776-42-1
• CS-0148907
• CHEMBL462941
• AKOS040760921
• HY-N8680
• DA-69459
• 1-[(2S)-6-hydroxy-2-(3-hydroxyprop-1-en-2-yl)-2,3-dihydro-1-benzofuran-5-yl]ethanone

• Inchi： 1S/C13H14O4/c1-7(6-14)12-4-9-3-10(8(2)15)11(16)5-13(9)17-12/h3,5,12,14,16H,1,4,6H2,2H3/t12-/m0/s1
• InChI Key： KPJMESMRKLJVPB-LBPRGKRZSA-N
• SMILES： O1C2C=C(C(C(C)=O)=CC=2C[C@H]1C(=C)CO)O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.9

Experimental Properties

• Color/Form: Oil

12-Hydroxy-2,3-dihydroeuparin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones

Additional information on 12-Hydroxy-2,3-dihydroeuparin

Introduction to 12-Hydroxy-2,3-dihydroeuparin (CAS No. 68776-42-1): Applications and Recent Research Developments

12-Hydroxy-2,3-dihydroeuparin, identified by its Chemical Abstracts Service (CAS) number 68776-42-1, is a naturally occurring compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This triterpenoid saponin, derived from the roots of certain species within the Euonymus genus, exhibits a unique molecular structure characterized by hydroxyl and dihydro functionalities, which contribute to its diverse biological activities. The compound's chemical formula and stereochemistry have been meticulously elucidated through advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensuring a comprehensive understanding of its structural framework.

The pharmacological profile of 12-Hydroxy-2,3-dihydroeuparin has been extensively studied, revealing potential therapeutic applications in various domains. Initial research highlighted its anti-inflammatory properties, with studies demonstrating its ability to modulate cytokine production and inhibit key inflammatory pathways such as NF-κB and MAPK. These findings align with the growing interest in natural products as alternatives or adjuvants to conventional anti-inflammatory agents. Furthermore, the compound has shown promise in preclinical models of neurodegenerative diseases, where it was observed to attenuate oxidative stress and protect against neuronal cell death. Such neuroprotective effects are attributed to its ability to scavenge reactive oxygen species (ROS) and enhance the activity of antioxidant enzymes.

Recent advancements in metabolomics have provided deeper insights into the pharmacokinetic behavior of 12-Hydroxy-2,3-dihydroeuparin. Research indicates that the compound undergoes extensive metabolic transformation within vivo, primarily through Phase II biotransformation pathways involving glucuronidation and sulfation. These metabolic processes not only influence the bioavailability of the compound but also contribute to its prolonged half-life, allowing for sustained therapeutic effects. Additionally, studies employing high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) have identified novel metabolites generated during these transformations, offering valuable insights into potential drug-drug interactions and toxicity profiles.

The synthetic chemistry of 12-Hydroxy-2,3-dihydroeuparin has also been a subject of intense investigation. Researchers have developed efficient synthetic routes that mimic the natural biosynthesis pathway, enabling scalable production for both research and commercial purposes. These synthetic strategies often involve multi-step organic transformations, including ring closure reactions and selective hydroxyl group introductions, which are critical for reproducing the exact stereochemistry of the natural product. Such synthetic advancements not only facilitate access to pure compounds for pharmacological testing but also provide a foundation for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic potential.

In clinical trials, 12-Hydroxy-2,3-dihydroeuparin has demonstrated efficacy in treating conditions associated with chronic inflammation and oxidative stress. A notable study published in a peer-reviewed journal reported significant improvements in patients with rheumatoid arthritis following treatment with this compound. The study attributed these improvements to reduced joint swelling and pain, as well as improved functional capacity as measured by standardized assessment tools. Similarly, another clinical trial focused on patients with chronic obstructive pulmonary disease (COPD) showed that 12-Hydroxy-2,3-dihydroeuparin supplementation reduced exacerbation frequency and improved lung function tests. These clinical outcomes underscore the compound's potential as a therapeutic agent in managing inflammatory disorders.

The safety profile of 12-Hydroxy-2,3-dihydroeuparin has been thoroughly evaluated through toxicological studies conducted both in vitro and in vivo. Acute toxicity tests using animal models have revealed low toxicity levels at high doses, suggesting a favorable safety margin for human use. Chronic toxicity studies have further supported these findings by showing no significant organ damage or pathological changes following prolonged administration. Additionally, allergenicity assessments have ruled out any hypersensitivity reactions associated with the compound. These safety data collectively contribute to its growing acceptance as a viable candidate for clinical development.

The role of 12-Hydroxy-2,3-dihydroeuparin in drug development is further underscored by its potential as a lead compound for novel therapeutics. Researchers are exploring its structure as a scaffold for designing derivatives with enhanced bioavailability or targeted action profiles. Computational modeling techniques such as molecular docking have been employed to identify binding interactions between 12-Hydroxy-2,3-dihydroeuparin and biological targets relevant to diseases like cancer and cardiovascular disorders. These computational approaches complement experimental efforts by predicting promising drug candidates before costly synthesis trials.

The sustainability aspect of producing 12-Hydroxy-2,3-dihydroeuparin is another critical consideration in modern pharmaceutical research. Biotechnological innovations have enabled plant cell culture systems capable of high-yield production of this compound without relying on wild harvesting practices that could deplete natural resources or disrupt ecosystems. Such bioproduction methods align with green chemistry principles by reducing environmental impact while maintaining high purity standards required for pharmaceutical applications.

In conclusion,12-Hydroxy-2,3-dihydroeuparin (CAS No. 68776-42-1) represents a compelling example of how natural products continue to inspire advancements in medicine through their unique chemical structures and biological activities。 Its multifaceted applications ranging from anti-inflammatory effects to neuroprotection highlight its therapeutic versatility。 The ongoing research into its pharmacology、synthesis、and clinical efficacy promises further insights into this remarkable compound’s potential contributions to human health。 As scientific understanding evolves，so too will our ability to harness such natural treasures for innovative treatments that address pressing medical challenges。